BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Synthesis of Gold
Nanoparticles Using Sodium
Tetrachloroaurate(lll) Hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Sodium tetrachloroaurate(lll)
Compound Name:
hydrate

Cat. No.: B1603453

Introduction

Gold nanoparticles (AuNPs) are at the forefront of innovation in nanotechnology, with
significant applications in fields ranging from medicine to electronics.[1] Their unique optical,
electronic, and catalytic properties make them invaluable for targeted drug delivery, advanced
diagnostic imaging, and the development of novel cancer therapies.[1][2] The synthesis of
AuUNPs relies on precise chemical precursors, with Sodium Tetrachloroaurate(lll) Dihydrate
(NaAuCla-2H20) being a crucial component.[1] This document provides a detailed protocol for
the synthesis of AUNPs using the Turkevich method, a widely recognized, simple, and reliable
chemical process first developed in the 1950s.[3][4] This method involves the reduction of
tetrachloroaurate(lll) ions (AuCls~) by sodium citrate, which also acts as a stabilizing or capping
agent.[3][5]

Principle of the Turkevich Method

The Turkevich method is a "bottom-up"” chemical approach where AuNPs are grown from gold
ions in a solution.[2] The synthesis is an oxidation-reduction reaction where trisodium citrate
dihydrate serves as the reducing agent, donating electrons to reduce Au3* ions from the
sodium tetrachloroaurate precursor to metallic gold (Au®).[2][4] The citrate ions also adsorb
onto the surface of the newly formed nanoparticles, creating a negative charge that prevents
them from aggregating through electrostatic repulsion, thus ensuring the stability of the
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colloidal suspension.[2] The reaction typically results in the formation of spherical
nanoparticles, and the final color of the solution, usually a deep red, is indicative of the
successful synthesis of AUNPs.[3][6][7] This color is due to a phenomenon called surface
plasmon resonance (SPR).[5][7]

Applications in Research and Drug Development

The biocompatibility and ease of surface functionalization make AuNPs synthesized via this
method ideal for a variety of biomedical applications:

o Targeted Drug Delivery: Drug molecules can be chemically bonded to the surface of AUNPSs.
[2] By also attaching a targeting moiety (like a protein that recognizes cancer cells), the drug
can be delivered more precisely to the tumor, reducing damage to healthy tissues.[2]

o Biomedical Imaging and Diagnostics: Due to their unique optical properties, AUNPs are
excellent contrast agents for various imaging techniques.[4] They are also widely used in
biosensors for the highly sensitive detection of biomarkers and pathogens.[1][4]

e Photothermal Therapy (PTT): The strong light absorption of AUNPs, particularly their tunable
surface plasmon resonance, allows them to generate heat upon laser irradiation, which can
be used to destroy cancer cells.[8]

Experimental Protocols

Protocol 1: Synthesis of Gold Nanoparticles (approx. 15-
25 nm) via the Turkevich Method

This protocol is adapted from the classical Turkevich method for producing spherical gold
nanoparticles.[3][7]

1. Materials and Reagents
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Reagent Formula Supplier Example Notes

Precursor for gold
ions. Can be

Sodium ) ) substituted with

Sigma-Aldrich
Tetrachloroaurate(lll) NaAuCls-2H20 Hydrogen
] (298174)

Dihydrate Tetrachloroaurate(lll)

Trihydrate

(HAUCla-3H20).[2][9]

Acts as both a

reducing agent and a

capping agent.[3] It is
NaszCeHs07:2H20 Sigma-Aldrich recommended to

Trisodium Citrate

Dihydrate _ _
prepare this solution

fresh before each

synthesis.[10]

High purity water is
Deionized Water H20 - essential for

reproducible results.

Extreme Caution
Required. Used for
rigorous cleaning of
) glassware to remove
Aqua Regia (for 3 parts HCI, 1 part ] N
) - any impurities that

cleaning) HNOs . )
could interfere with
nanoparticle
nucleation and

growth.[5]

2. Equipment

50 mL or 100 mL Erlenmeyer flask or beaker

Magnetic stirrer/hot plate

Magnetic stir bar
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Graduated cylinders and pipettes
Glassware (cleaned meticulously with aqua regia and rinsed with deionized water)[5]
. Preparation of Stock Solutions
1.0 mM Sodium Tetrachloroaurate(lll) Solution:
o Accurately weigh the required amount of NaAuCls-2H20 (Molar Mass: 397.8 g/mol ).

o Dissolve in deionized water to achieve the final concentration of 1.0 mM. If using
HAuCls-3H20, a stock solution can be made and stored in a brown bottle.[2][10]

1% (w/v) Trisodium Citrate Solution:

o Dissolve 1.0 g of trisodium citrate dihydrate in 100 mL of deionized water. This is
approximately 34 mM.[6] It is best to prepare this solution fresh.[10]

. Synthesis Procedure

Add 20 mL of the 1.0 mM Sodium Tetrachloroaurate(lll) solution to a 50 mL Erlenmeyer flask
containing a magnetic stir bar.[2]

Place the flask on a stirring hot plate and bring the solution to a rolling boil under vigorous
stirring.[2][3]

Once boiling, quickly add 2 mL of the 1% trisodium citrate solution to the rapidly stirred gold
solution.[2][10]

Observe the color change of the solution. It will typically transition from a pale yellow to
colorless/gray, and finally to a deep wine-red color.[7] This final color indicates the formation
of gold nanoparticles.[3][7]

Continue heating and stirring the solution for an additional 10-20 minutes to ensure the
reaction is complete.[2][6][7]

Remove the flask from the heat and allow it to cool to room temperature while continuing to
stir.
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» Store the resulting colloidal gold solution in a clean, sealed glass container.

Protocol 2: Characterization by UV-Vis Spectroscopy

UV-Vis spectroscopy is a primary and rapid technique to confirm the formation of AUNPs by
detecting their characteristic Surface Plasmon Resonance (SPR) peak.[7]

o Calibrate the UV-Vis spectrophotometer with deionized water as a blank.
o Transfer a sample of the synthesized AuNP solution to a quartz cuvette.
e Record the absorption spectrum in the range of 400-700 nm.

e The presence of a distinct peak between 520-530 nm confirms the formation of spherical
gold nanopatrticles.[5][6][7] The exact position and shape of the peak can provide information
about the size and aggregation state of the nanopatrticles.

Quantitative Data Summary

The properties of the synthesized AuNPs can be influenced by several factors, primarily the
molar ratio of citrate to the gold salt.[5][11] The table below summarizes typical characterization
data for AUNPs synthesized by the Turkevich method.
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Parameter

Typical Value
Range

Characterization
Method

Notes

Average Particle Size

(Diameter)

15-25 nm

DLS, TEM, SEM, AFM

Decreasing the
citrate-to-gold molar
ratio can lead to larger
nanoparticles.[2][5]
[11]

Polydispersity Index
(PDI)

<03

DLS

A lower PDI indicates
a more uniform and
narrow size
distribution. The
Turkevich method is
reliable for PDI < 0.20
for 15-30 nm particles.
[7[11]

Surface Plasmon

Resonance (Amax)

520 - 530 nm

UV-Vis Spectroscopy

The peak wavelength
can shift to longer
wavelengths (a red
shift) as the particle
size increases or if

aggregation occurs.[5]

[6]

Zeta Potential

-30 to -50 mV

Zeta Potential

The negative value
confirms the citrate

capping and indicates

Analyzer high colloidal stability
due to electrostatic
repulsion.
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X-ray diffraction
patterns show
characteristic peaks

] Face-Centered Cubic ]
Crystalline Structure XRD corresponding to the

(FCC)
(111), (200), (220),
and (311) planes of
gold.[7][12]
Visualizations

Experimental Workflow
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Preparation

Clean Glassware
(Aqua Regia Rinse)

Prepare Stock Solutions
(ImM NaAuCl4, 1% Citrate)

nesis

Heat NaAuCl4 Solution
to a Rolling Boill

Rapidly Add
Sodium Citrate

-

Continue Heating & Stirring
(10-20 min)

Cool to Room
Temperature

Characterization

UV-Vis Spectroscopy Observe Color Change
(SPR Peak at ~520 nm) (Yellow -> Red)

i

Size & Morphology Analysis
(DLS, TEM, etc.)
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Reduction & Nucleation

Citrate
(Reducing Agent)

Aus* lons
(from NaAuCla)

e~ transfer

Au°® Atoms

Growth & Stabilization

Citrate lons

(Capping Agent) Gold Nuclei

Adsorption Growth

Gold Nanoparticle

Stabilized AuNP
(Negative Surface Charge)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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